Cas no 501127-16-8 (1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester)
501127-16-8 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester
CAS No:501127-16-8
MF:C19H31N3O6
MW:397.465945482254
CID:1558706
Update Time:2024-08-24
1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester
- 1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-, 3,8-bis(1,1-dimethylethyl) ester
-
- Inchi: 1S/C19H31N3O6/c1-8-21-14(24)22(16(26)28-18(5,6)7)13(23)19(21)9-11-20(12-10-19)15(25)27-17(2,3)4/h8-12H2,1-7H3
- InChI Key: COEOIWPNAPQFDH-UHFFFAOYSA-N
- SMILES: N1(CC)C2(CCN(C(OC(C)(C)C)=O)CC2)C(=O)N(C(OC(C)(C)C)=O)C1=O
Computed Properties
- Exact Mass: 397.22143
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 471.7±55.0 °C(Predicted)
- PSA: 96.46
- pka: -0.90±0.20(Predicted)
1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
501127-16-8 (1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester) Related Products
- 183673-68-9(1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk